Cas no 1107548-29-7 (1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-2H,3H,5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide)

• Product Name: 1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-2H,3H,5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide
• CAS No: 1107548-29-7
• Molecular Formula: C₁₈H₁₇BrClN₃O₃S
• Molecular Weight: 470.767881155014
• CID: 6090082
• PubChem ID: 18553127

1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-2H,3H,5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-2H,3H,5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium bromide
• 1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• 1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-2H,3H,5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium bromide
• 1-(4-chlorophenyl)-3-(4-nitrophenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• AKOS016372559
• F0522-0453
• 1107548-29-7
• 1-(4-chlorophenyl)-3-hydroxy-3-(4-nitrophenyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• InChIKey： MVUJXTSABGNFTG-UHFFFAOYSA-M
• Inchi： 1S/C18H17ClN3O3S.BrH/c19-14-4-8-15(9-5-14)20-12-18(23,21-10-1-11-26-17(20)21)13-2-6-16(7-3-13)22(24)25;/h2-9,23H,1,10-12H2;1H/q+1;/p-1
• SMILES： S1CCCN2C(O)(C3=CC=C([N+]([O-])=O)C=C3)C[N+](C3=CC=C(Cl)C=C3)=C12.[Br-]

Computed Properties

• Exact Mass: 468.98625g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 468.98625g/mol
• Heavy Atom Count: 27
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes